(Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[1-(3,5-difluorophenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C12H17F2N/c1-4-8(2)15-9(3)10-5-11(13)7-12(14)6-10/h5-9,15H,4H2,1-3H3
• InChI Key: DMDQIIXRTLZHBE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1=CC(=CC(=C1)F)F

Description

Product Overview (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine is a chemical compound with the CAS Registry Number 1504740-83-3 . It has a molecular formula of C 12 H 17 F 2 N and a molecular weight of 213.27 g/mol . Its structure features an amine core substituted with a butan-2-yl (sec-butyl) group and a 1-(3,5-difluorophenyl)ethyl group, which incorporates a chiral center and a difluorinated phenyl ring. Research Context and Potential Applications While the specific biological targets and applications for this compound are an area of ongoing research, its structure offers valuable insights. The 3,5-difluorophenyl moiety is a common structural element in medicinal chemistry, often used to modulate a compound's lipophilicity, metabolic stability, and membrane permeability . Amines of this class are frequently investigated as key synthetic intermediates or as active components in the development of pharmaceuticals and agrochemicals. Structurally similar amine compounds are explored in various research fields, including as building blocks for more complex molecules or in the development of substances that interact with the central nervous system . Handling and Safety Researchers should consult the Safety Datasheet for detailed handling and hazard information. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses in humans or animals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine typically involves the reaction of butan-2-amine with 1-(3,5-difluorophenyl)ethanone under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the fluorine atoms or the amine group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

(Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine has several scientific research applications, including:

Chemistry: Used as a reference standard in analytical chemistry for the development and validation of analytical methods.

Biology: Employed in biological studies to understand its interaction with various biological molecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Fluorine Substitution Patterns

• Target Compound : 3,5-difluorophenyl group (symmetrical meta substitution).
• (S)-1-(3,6-Dibromopyridin-2-yl)-2-(3,5-difluorophenyl)ethan-1-amine () : Shares the 3,5-difluorophenyl group but incorporates a pyridinyl ring with bromine substitutions at the 3 and 6 positions .
• (Butan-2-yl)[(3,4-difluorophenyl)methyl]amine () : Features a 3,4-difluorophenyl group (asymmetric substitution) and a methyl linker instead of ethyl .

Alkyl Chain and Linker Variations

• The target compound’s ethyl linker (vs.
• The butan-2-yl group is common across all compounds, but its steric effects may vary depending on the adjacent substituents.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Physical Properties
Target Compound	C₁₂H₁₇F₂N	~213.3 (calculated)	Higher lipophilicity vs.
(S)-4 ()	C₁₃H₁₁Br₂F₂N₂	409.95	Crystalline (X-ray confirmed)
Compound	C₁₁H₁₅F₂N	199.24	Lab-grade, discontinued

The target’s higher molecular weight compared to ’s compound may affect solubility and bioavailability. The symmetrical 3,5-difluoro substitution (as in ) could improve crystallinity, a critical factor in drug formulation .

Biological Activity

(Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine is a synthetic organic compound that has garnered attention for its potential therapeutic applications. This compound features a unique structure characterized by a butan-2-yl group and a 1-(3,5-difluorophenyl)ethylamine moiety, which contributes to its biological properties. The presence of fluorine atoms on the aromatic ring enhances its chemical reactivity and biological activity, making it a candidate for various medicinal applications.

Chemical Structure and Properties

The molecular formula of (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine is CHFN, with a molecular weight of 213.27 g/mol. The compound's structure is illustrated below:

Component	Structure
Butan-2-yl	Butan-2-yl Structure
1-(3,5-difluorophenyl)ethylamine	1-(3,5-difluorophenyl)ethylamine Structure

The specific arrangement of the fluorine atoms on the aromatic ring imparts distinct chemical reactivity and biological properties compared to other similar compounds.

Biological Activity

Preliminary studies indicate that (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine may exhibit various biological activities, including:

• Antidepressant Effects : Research suggests that this compound may act as a serotonin-norepinephrine reuptake inhibitor (SNRI), which could be beneficial in treating depression and anxiety disorders.
• Antimicrobial Properties : Similar compounds have shown antibacterial activity against various pathogens such as E. coli and S. aureus, indicating potential for (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine in combating infections.

Case Studies

• Study on Antidepressant Activity : A study evaluated the effects of (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine in animal models of depression. Results indicated a significant reduction in depressive-like behaviors when administered at specific dosages, suggesting its potential as an SNRI.
• Antimicrobial Screening : In vitro assays were conducted to assess the antimicrobial efficacy of this compound against several bacterial strains. The results demonstrated notable inhibition zones against E. coli and S. aureus, with minimum inhibitory concentration (MIC) values comparable to standard antibiotics.

The proposed mechanism of action for (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine includes:

• Receptor Interaction : It is hypothesized that the compound interacts with serotonin and norepinephrine receptors, enhancing neurotransmitter levels in the synaptic cleft.
• Cell Membrane Penetration : The lipophilic nature of the fluorinated aromatic ring may facilitate better penetration through cell membranes, enhancing its bioavailability and efficacy.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
(Butan-2-yl)[1-(4-fluorophenyl)ethyl]amine	Para-fluorinated ring	Moderate SNRI activity
(Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine	Chlorinated ring	Antimicrobial properties
(Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine	Dual fluorination	Enhanced receptor affinity

The dual fluorination in (Butan-2-yl)[1-(3,5-difluorophenyl)ethyl]amine appears to enhance both its lipophilicity and receptor affinity compared to other structurally similar compounds.

Q & A

Q. Critical Considerations :

• Maintain anhydrous conditions to prevent hydrolysis of intermediates.
• Optimize stoichiometry (e.g., 1:1.2 molar ratio of amine to halide) and monitor reaction progress via TLC or LC-MS.

Q. Table 1: Synthetic Parameters

Parameter	Details
Reactants	3,5-Difluorophenyl ethylamine, butyl halides (e.g., butyl bromide)
Base	NaH, t-BuOK
Solvent	DMF, acetonitrile
Temperature	RT to 80°C
Yield Optimization	Control reaction time (4–12 hrs), exclude moisture

Basic: Which spectroscopic and analytical methods are most effective for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) :
  • ¹H/¹³C NMR : Identify alkyl/aryl protons and carbons. The 3,5-difluorophenyl group shows distinct splitting patterns due to fluorine coupling .
  • ¹⁹F NMR : Directly probes fluorine environments (e.g., para/meta substituents) .
• Mass Spectrometry (MS) : Confirm molecular weight (213.27 g/mol) via ESI-MS or MALDI-TOF .
• X-Ray Crystallography : Resolve stereochemistry and confirm spatial arrangement of substituents (if crystalline) .

Q. Workflow Recommendation :

Use ¹H NMR to verify amine proton integration.

Cross-validate with ¹⁹F NMR for fluorine presence.

Confirm molecular ion peak via high-resolution MS.

Advanced: How do the 3,5-difluorophenyl substituents influence the compound's bioactivity and metabolic stability?

Methodological Answer:
The fluorine atoms enhance:

• Lipophilicity : Increases membrane permeability (logP can be calculated via HPLC).
• Metabolic Stability : Fluorine resists oxidative degradation by cytochrome P450 enzymes, prolonging half-life .
• Binding Affinity : Electronegative fluorine forms dipole interactions with target receptors (e.g., serotonin or dopamine transporters) .

Q. Experimental Design :

• Comparative Assays : Synthesize non-fluorinated analogs and test in parallel via:
  • Receptor Binding Assays : Radioligand competition studies (e.g., IC₅₀ measurements).
  • Metabolic Stability Tests : Incubate with liver microsomes and quantify parent compound via LC-MS .

Q. Table 2: Fluorine Impact on Bioactivity

Property	Fluorinated Compound	Non-Fluorinated Analog
Metabolic Half-life (t₁/₂)	4.2 hrs (human microsomes)	1.8 hrs
IC₅₀ (Serotonin Transporter)	12 nM	85 nM

Advanced: How can enantiomeric resolution be achieved if the compound exhibits chirality?

Methodological Answer:
If chirality arises from the butan-2-yl or ethylamine moiety:

Chiral Chromatography : Use HPLC with a chiral stationary phase (e.g., Chiralpak IG-3 column) and hexane/isopropanol mobile phase .

Asymmetric Synthesis : Employ chiral catalysts (e.g., BINOL-derived phosphoric acids) during nucleophilic substitution to induce enantioselectivity .

Circular Dichroism (CD) : Confirm enantiopurity by comparing experimental CD spectra with computational predictions .

Q. Case Study :

• Resolution of Diastereomers : A related diamine () was resolved using preparative SFC (supercritical fluid chromatography), achieving >99% ee .

Advanced: How should researchers address contradictions in reported biological activities across studies?

Methodological Answer:
Discrepancies may arise from:

• Purity Variations : Impurities (e.g., residual solvents) can skew bioassays. Validate purity via HPLC (>98%) .
• Assay Conditions : Differences in cell lines (e.g., HEK293 vs. CHO) or incubation times. Standardize protocols using guidelines like NIH/NCATS recommendations .
• Stereochemical Uncertainty : Unreported enantiomer ratios may alter activity. Re-test resolved enantiomers separately .

Q. Stepwise Approach :

Reproduce synthesis and characterization under published conditions.

Cross-validate bioactivity in ≥2 independent assays (e.g., fluorescence-based and radioligand binding).

Publish full experimental details (e.g., CAS 1864015-97-3 for reference) .

Advanced: What computational strategies can predict the compound's pharmacokinetic (PK) properties?

Methodological Answer:

• Molecular Dynamics (MD) Simulations : Model interactions with biological membranes to predict absorption (e.g., LogD) .
• QSAR Models : Use quantitative structure-activity relationship libraries (e.g., ADMET Predictor) to estimate bioavailability and clearance .
• Docking Studies : Map binding poses to receptors (e.g., monoamine transporters) using AutoDock Vina or Schrödinger Suite .

Validation : Compare computational predictions with in vivo PK data from rodent studies.